![molecular formula C10H10OS B8515676 6-Methoxy-2-methylbenzo[b]thiophene](/img/structure/B8515676.png)
6-Methoxy-2-methylbenzo[b]thiophene
Cat. No. B8515676
M. Wt: 178.25 g/mol
InChI Key: AXISSHQKGFHKRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06869962B2
Procedure details
A 2.5 M solution of n-butyllithium in hexanes (20 ml, 50 mmole) was added under argon to a solution of 6-methoxybenzo[b]thiophene 1a (3.68 g, 22.4 mmole) in THF (150 ml) at −75°. After stirring at −75° for a further 30 minutes, the cooling bath was exchanged and the reaction warmed to −10° C. prior to addition of CH3l (4.2 ml, 9.58 g, 67 mmole). The resultant mixture was stirred at 0° C. for an additional 30 minutes, then allowed to gradually warm to room temperature before diluting with saturated NaHCO3 (150 ml). The layers were separated and the aqueous phase was extracted with EtOAc (2×100 ml). The combined organic extracts were dried over Na2SO4 and concentrated, in vacuo, to give 4.2 g of an amber oil which was purified by silica gel chromatography. Elution with hexane: Et2O (98:2) and evaporation of the appropriate fractions gave 3.63 g (91%) of a colourless oil. 1H NMR (DMSO-d6) δ7.57 (1H, d, J=8.7 Hz), 7.43 (1H, d, J=2.4 Hz), 6.99 (1H, s), 6.92 (1H, dd, J=2.4, 8.7 Hz), 3.78 (3H, s), 2.50 (3H, s). Anal. Calcd. for C10H10OS: C, 67.38; H, 5.66; S, 17.99. Found: C, 67.42; H, 5.74; S, 17.87.
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hexanes
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Identifiers
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REACTION_CXSMILES
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[CH2:1]([Li])CCC.[CH3:6][O:7][C:8]1[CH:9]=[CH:10][C:11]2[CH:15]=[CH:14][S:13][C:12]=2[CH:16]=1>C1COCC1.C([O-])(O)=O.[Na+]>[CH3:6][O:7][C:8]1[CH:9]=[CH:10][C:11]2[CH:15]=[C:14]([CH3:1])[S:13][C:12]=2[CH:16]=1 |f:3.4|
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Step One
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C(CCC)[Li]
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hexanes
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20 mL
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3.68 g
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COC=1C=CC2=C(SC=C2)C1
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150 mL
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C1CCOC1
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150 mL
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solvent
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C(=O)(O)[O-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Stirring
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CUSTOM
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Details
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After stirring at −75° for a further 30 minutes
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UNSPECIFIED
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0
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Conditions are dynamic
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1
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See reaction.notes.procedure_details.
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Workups
ADDITION
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ADDITION
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to addition of CH3l (4.2 ml, 9.58 g, 67 mmole)
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TEMPERATURE
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TEMPERATURE
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to gradually warm to room temperature
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CUSTOM
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CUSTOM
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The layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with EtOAc (2×100 ml)
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DRY_WITH_MATERIAL
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DRY_WITH_MATERIAL
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Details
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The combined organic extracts were dried over Na2SO4
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CONCENTRATION
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CONCENTRATION
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concentrated, in vacuo
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Outcomes
Product
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30 min |
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product
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COC=1C=CC2=C(SC(=C2)C)C1
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Measurements
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| AMOUNT: MASS | 4.2 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
